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Compound of Interest

Compound Name: 3,5-Pyridinedicarboxylic acid

Cat. No.: B030323

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,5-
Pyridinedicarboxylic acid (also known as Dinicotinic acid) in various solvents. This
information is critical for its application in pharmaceutical synthesis, development of metal-
organic frameworks (MOFs), and other areas of chemical research. This document compiles
available quantitative data, outlines detailed experimental protocols for solubility determination,
and presents a logical workflow for these procedures.

Introduction

3,5-Pyridinedicarboxylic acid is a pyridinedicarboxylic acid isomer with the chemical formula
C7HsNOa. Its rigid structure and the presence of two carboxylic acid groups make it a valuable
building block in supramolecular chemistry and a key component in the synthesis of various
pharmaceutical compounds and functional materials. Understanding its solubility in different
solvent systems is a fundamental prerequisite for its effective use in reaction chemistry,
purification, and formulation.

Solubility Data

The solubility of 3,5-Pyridinedicarboxylic acid is generally low in aqueous solutions and
many common organic solvents, a characteristic that influences its handling and reaction
conditions. The available quantitative and qualitative solubility data are summarized below.
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Quantitative Solubility Data

Comprehensive quantitative solubility data for 3,5-Pyridinedicarboxylic acid across a wide
range of solvents and temperatures is limited in publicly available literature. However, the
following table summarizes the known values.

Solvent Temperature Solubility Citation
Water Not Specified 1.0g/L [1][2]
Dimethyl Sulfoxide N 2 mg/mL (for a

Not Specified o [3]
(DMSO) derivative)

Note: The value in DMSO is for 3,5-Pyridinedicarboxylic acid, 4-(2-bromophenyl)-2-[[2-
(dimethylamino)ethoxy]methyl]-1,4-dihydro-6-methyl-, 3-ethyl 5-methyl ester, a derivative of the
parent acid.

Qualitative Solubility Information

» N,N-Dimethylformamide (DMF): 3,5-Pyridinedicarboxylic acid is soluble in DMF. This
solvent is commonly used in the synthesis of Metal-Organic Frameworks (MOFs) where 3,5-
pyridinedicarboxylic acid is used as an organic linker, indicating sufficient solubility to
undergo reaction.[4]

o Water: Generally described as "insoluble™” or having low solubility in water.[1][2]

Comparative Solubility of Pyridinecarboxylic Acid
Isomers

Studies on pyridinecarboxylic acid isomers indicate that the position of the carboxylic acid
group significantly influences solubility. Research on picolinic acid (2-pyridinecarboxylic acid),
nicotinic acid (3-pyridinecarboxylic acid), and isonicotinic acid (4-pyridinecarboxylic acid) shows
that the 2-isomer (picolinic acid) is substantially more soluble in water and ethanol than the 3-
and 4-isomers.[5] This suggests that the 3,5-disubstitution pattern in dinicotinic acid likely
contributes to its observed low solubility in polar protic solvents due to strong intermolecular
hydrogen bonding in the crystal lattice.
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Experimental Protocols for Solubility Determination

A precise and reproducible experimental protocol is crucial for determining the solubility of a
compound. The gravimetric method is a reliable and commonly used technique for solid
compounds like 3,5-Pyridinedicarboxylic acid.

Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution of the solute in a given solvent at a
specific temperature, taking a known volume of the saturated solution, evaporating the solvent,
and weighing the remaining solid.

Apparatus and Materials:

» 3,5-Pyridinedicarboxylic acid

o Selected solvents (e.g., water, ethanol, DMF, DMSO)

o Thermostatic shaker or water bath

» Calibrated volumetric flasks and pipettes

e Analytical balance

e Drying oven

« Filtration apparatus (e.g., syringe filters with appropriate membrane)

Vials or beakers

Procedure:

o Sample Preparation: Add an excess amount of 3,5-Pyridinedicarboxylic acid to a known
volume of the chosen solvent in a sealed vial. The presence of undissolved solid is essential
to ensure saturation.

» Equilibration: Place the vial in a thermostatic shaker or water bath set to the desired
temperature. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that
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equilibrium is reached.

e Phase Separation: Once equilibrium is achieved, allow the solution to stand at the constant
temperature for a few hours to allow the undissolved solid to settle.

o Sample Withdrawal: Carefully withdraw a known volume of the supernatant (the clear,
saturated solution) using a pre-heated or pre-cooled pipette to the experimental temperature
to avoid precipitation or further dissolution. Filter the sample using a syringe filter compatible
with the solvent to remove any suspended microcrystals.

o Solvent Evaporation: Transfer the filtered saturated solution to a pre-weighed, dry container
(e.g., a beaker or evaporating dish).

e Drying: Place the container in a drying oven at a temperature sufficient to evaporate the
solvent completely without decomposing the solute. For high-boiling point solvents like
DMSO or DMF, a vacuum oven at a moderate temperature is recommended.

» Weighing: After complete evaporation of the solvent, cool the container in a desiccator and
weigh it on an analytical balance.

o Calculation: The solubility (S) is calculated using the following formula:
S (g/L) = (mass of residue (g) / volume of solution withdrawn (L))

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for solubility determination and the
relationships between key experimental parameters.
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Caption: Experimental workflow for gravimetric solubility determination.
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Conclusion

The solubility of 3,5-Pyridinedicarboxylic acid is a critical parameter for its application in
scientific research and development. While comprehensive quantitative data remains scarce,
this guide provides the currently available information and a detailed, reliable protocol for its
experimental determination. The provided workflow and understanding of the factors
influencing its solubility will aid researchers in the effective utilization of this important chemical
compound. Further research to establish a comprehensive solubility profile of 3,5-
Pyridinedicarboxylic acid in a broader range of solvents and temperatures is highly
encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030323?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

